Cas no 1781480-62-3 (2-Naphthalenepropanoic acid, 6-bromo-)

• Product Name: 2-Naphthalenepropanoic acid, 6-bromo-
• CAS No: 1781480-62-3
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 5802698
• PubChem ID: 84032522
• Update Time: 2025-08-05

2-Naphthalenepropanoic acid, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, 6-bromo-
• SCHEMBL19510977
• 1781480-62-3
• 3-(6-Bromonaphthalen-2-yl)propanoic acid
• 3-(6-Bromonaphthalen-2-yl)propanoicacid
• EN300-1457296

• Inchi： 1S/C13H11BrO2/c14-12-5-4-10-7-9(2-6-13(15)16)1-3-11(10)8-12/h1,3-5,7-8H,2,6H2,(H,15,16)
• InChI Key： JMCUPEPDICTQEV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(Br)C=C2)=CC=C1CCC(O)=O

Computed Properties

• Exact Mass: 277.99424g/mol
• Monoisotopic Mass: 277.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 432.1±20.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on 2-Naphthalenepropanoic acid, 6-bromo-

Introduction to 2-Naphthalenepropanoic acid, 6-bromo- (CAS No. 1781480-62-3)

2-Naphthalenepropanoic acid, 6-bromo- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1781480-62-3, belongs to the class of brominated naphthalene derivatives, which are widely studied for their diverse biological activities and synthetic utility.

The molecular structure of 2-Naphthalenepropanoic acid, 6-bromo- consists of a naphthalene core substituted with a propanoic acid side chain at the 2-position and a bromine atom at the 6-position. This specific arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both the carboxylic acid and bromine functionalities provides multiple points for further chemical modification, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated naphthalene derivatives. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The bromine atom, in particular, is known to enhance the metabolic stability and binding affinity of molecules, making them more effective in biological systems. This has led to extensive research into optimizing the synthesis and purification of such compounds to improve their efficacy and safety profiles.

One of the most compelling aspects of 2-Naphthalenepropanoic acid, 6-bromo- is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The carboxylic acid group allows for further derivatization into esters or amides, expanding its utility in medicinal chemistry.

The synthesis of 2-Naphthalenepropanoic acid, 6-bromo- typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of naphthalene derivatives followed by selective functionalization at the propanoic acid position. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the product and ensuring its structural integrity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-Naphthalenepropanoic acid, 6-bromo- in biological systems. Molecular modeling studies have helped predict its binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental work by allowing researchers to screen large libraries of derivatives rapidly and identify promising candidates for further investigation.

The pharmaceutical industry has shown particular interest in leveraging brominated naphthalene derivatives like 2-Naphthalenepropanoic acid, 6-bromo- for drug development. Its structural features make it an ideal candidate for designing molecules with enhanced pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, its versatility in chemical modification allows for the creation of prodrugs that can be activated within biological systems to release active therapeutic agents.

In conclusion,2-Naphthalenepropanoic acid, 6-bromo- (CAS No. 1781480-62-3) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and development. Its unique structural attributes and biological activities make it a cornerstone compound in modern medicinal chemistry research. As scientists continue to explore new frontiers in pharmacology,this compound is poised to play an increasingly vital role in shaping future therapeutic strategies.